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Compound of Interest

Compound Name: 1-lodododecane

Cat. No.: B1195088

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of 1-iodododecane, a halogenated hydrocarbon. Adherence to these
procedures is vital to ensure the safety of laboratory personnel and to comply with hazardous
waste regulations.

Key Safety and Handling Information

1-lodododecane is a light-sensitive compound that may cause skin and respiratory irritation.[1]
When handling, it is imperative to use personal protective equipment (PPE), including
protective gloves, clothing, and eye/face protection.[1] Work should be conducted in a well-
ventilated area, such as a chemical fume hood, to avoid inhalation of vapors.[1] In case of
contact, wash skin thoroughly with soap and water, and for eye contact, rinse cautiously with
water for several minutes.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 1-iodododecane
relevant to its safe handling and disposal.
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Property Value Source
Molecular Formula C12H25I [2]
Molecular Weight 296.23 g/mol [2]

Physical State

Light yellow clear liquid

[3]

Melting Point 9°C (lit.) [3]
Boiling Point 132°C/15mmHg (lit.) [3]
Flash Point 81°C (lit.) [3]

Incompatibilities

Strong oxidizing agents,

Strong bases

[2]14]

Hazardous Decomposition

Products

Carbon monoxide (CO),
Carbon dioxide (C0O2),
Hydrogen iodide

[2]14]

Step-by-Step Disposal Protocol

The proper disposal of 1-iodododecane is managed through an approved hazardous waste

program. Under no circumstances should it be disposed of down the drain or in regular trash.

[5]16]

1. Waste Collection and Segregation:

o Collect waste 1-iodododecane and any materials contaminated with it (e.g., absorbent

pads, gloves) in a designated, compatible, and properly labeled hazardous waste container.

[7181°]

¢ As a halogenated organic compound, it must be segregated from non-halogenated organic

wastes.[10] Halogenated waste streams are typically collected in specifically marked

containers (e.g., green labeled carboys).[10]

» Do not mix 1-iodododecane with incompatible materials such as strong oxidizing agents or

strong bases.[2][4]
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2. Container Management:

e The waste container must be in good condition, free of leaks, and have a secure, tight-fitting
lid.[5][11] The original container is often the best choice for waste accumulation.[11]

e The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name "1l-lodododecane,” and a list of all constituents if it is a mixed waste stream.[6]

o Keep the container closed except when adding waste.[5]
3. Storage:

o Store the hazardous waste container in a designated satellite accumulation area (SAA) at or
near the point of generation.[12]

e The storage area should be well-ventilated.[1]
e Ensure secondary containment is in place to capture any potential leaks.[13]
4. Disposal:

» Dispose of the contents and container through an approved waste disposal plant or a
licensed hazardous waste contractor.[1][9]

o Contact your institution's Environmental Health and Safety (EH&S) department to arrange for
pickup and disposal.[12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 1-iodododecane.
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Caption: Workflow for the proper disposal of 1-iodododecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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